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Compound Name: N-Phthaloyl-DL-methionine

Cat. No.: B3426528 Get Quote

N-Phthaloyl-DL-methionine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Phthaloyl-DL-methionine, a derivative of the essential amino acid DL-methionine, serves

as a valuable building block in synthetic organic chemistry and holds potential for applications

in medicinal chemistry and materials science. The phthaloyl group acts as a robust protecting

group for the primary amine of methionine, enabling selective modifications at the carboxylic

acid moiety. This technical guide provides a detailed overview of N-Phthaloyl-DL-methionine,

encompassing its chemical and physical properties, a comprehensive synthesis protocol, and

its analytical characterization through various spectroscopic techniques. Furthermore, this

guide explores the known biological activities of related N-phthaloyl amino acid derivatives,

suggesting potential avenues for future research into the specific therapeutic applications of N-
Phthaloyl-DL-methionine.

Chemical and Physical Properties
N-Phthaloyl-DL-methionine is a white to off-white solid. Its fundamental properties are

summarized in the table below, compiled from various chemical suppliers and databases.[1][2]
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Property Value Reference

Chemical Formula C₁₃H₁₃NO₄S [3]

Molecular Weight 279.31 g/mol [3]

CAS Number 5464-44-8 [1]

Appearance White to off-white solid

Boiling Point 492 °C at 760 mmHg [1]

Flash Point 251.4 °C [1]

Density 1.422 g/cm³ [1]

Storage Temperature 2-8 °C [1]

Synthesis of N-Phthaloyl-DL-methionine
The synthesis of N-Phthaloyl-DL-methionine is typically achieved through the reaction of DL-

methionine with phthalic anhydride. The phthaloyl group is introduced to protect the amino

group of methionine. A general and effective method involves the condensation of DL-

methionine with phthalic anhydride in a suitable solvent, such as glacial acetic acid, under

reflux conditions.[4]

Experimental Protocol: Synthesis of N-Phthaloyl-DL-
methionine
This protocol is based on a general procedure for the synthesis of N-phthaloyl amino acids.[4]

Materials:

DL-Methionine

Phthalic Anhydride

Glacial Acetic Acid

Ethanol (for recrystallization)
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Distilled Water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Beakers and other standard laboratory glassware

Procedure:

In a round-bottom flask, combine DL-methionine (1 equivalent) and phthalic anhydride (1.1

equivalents).

Add a sufficient volume of glacial acetic acid to dissolve the reactants upon heating.

Equip the flask with a reflux condenser and a magnetic stir bar.

Heat the mixture to reflux with continuous stirring. The reaction progress can be monitored

by thin-layer chromatography (TLC).

After the reaction is complete (typically after several hours), allow the mixture to cool to room

temperature.

If a precipitate forms upon cooling, filter the mixture. If not, the solvent can be removed

under reduced pressure.

The crude product is then purified by recrystallization from a suitable solvent, such as

ethanol or an ethanol-water mixture, to yield N-Phthaloyl-DL-methionine as a crystalline

solid.
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Dry the purified product in a desiccator.
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DL-Methionine +
Phthalic Anhydride

Reflux

Glacial Acetic Acid

Cooling & Precipitation Recrystallization
(Ethanol/Water) N-Phthaloyl-DL-methionine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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